3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol is a steroid. It derives from a hydride of an estrane.
Scientific Research Applications
Synthesis and Conformation Studies
The synthesis and conformation of steroidal compounds closely related to 3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol have been explored extensively. For example, Schwarz et al. (2003) synthesized diasteromeric 16,17-diols in a similar estriene series, providing insight into the structural and conformational aspects of these compounds (Schwarz et al., 2003).
Receptor Binding Studies
Research on estradiol stereoisomers, which share a similar core structure with 3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol, indicates their selective interaction with estrogen receptors. Tapolcsányi et al. (2002) synthesized and tested similar compounds, finding that they are estrogen receptor-selective molecules with relatively low binding affinities compared to standard molecules (Tapolcsányi et al., 2002).
Epoxidation and cis-Hydroxylation Studies
Bull and Kaiser (1994) investigated the epoxidation and cis-hydroxylation of compounds closely related to 3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol. Their study provides insights into the chemical behavior of these compounds under various conditions (Bull & Kaiser, 1994).
Synthesis of Novel Steroidal Derivatives
Further research includes the synthesis of novel steroidal derivatives, which offers insights into the structural modifications and potential applications of compounds like 3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol. For example, Modica et al. (2002) described the reduction of aromatic steroidal A rings, contributing to the understanding of steroidal chemistry (Modica et al., 2002).
properties
CAS RN |
5781-42-0 |
---|---|
Product Name |
3-(Allyloxy)estra-1,3,5(10)-triene-16beta,17beta-diol |
Molecular Formula |
C21H28O3 |
Molecular Weight |
328.4 g/mol |
IUPAC Name |
(8R,9S,13S,14S,16S,17R)-13-methyl-3-prop-2-enoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16,17-diol |
InChI |
InChI=1S/C21H28O3/c1-3-10-24-14-5-7-15-13(11-14)4-6-17-16(15)8-9-21(2)18(17)12-19(22)20(21)23/h3,5,7,11,16-20,22-23H,1,4,6,8-10,12H2,2H3/t16-,17-,18+,19+,20+,21+/m1/s1 |
InChI Key |
GVKVGOGUDSJCLX-OFELHODLSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)O)CCC4=C3C=CC(=C4)OCC=C |
SMILES |
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OCC=C |
Canonical SMILES |
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)OCC=C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.